5-Fluoro-4-hydroxy-8-methylquinoline-3-carbohydrazide

Specification

• Molecular Formula: C11H10FN3O2
• Molecular Weight: 235.21 g/mol
• IUPAC Name: 5-fluoro-8-methyl-4-oxo-1H-quinoline-3-carbohydrazide
• Standard InChI: InChI=1S/C11H10FN3O2/c1-5-2-3-7(12)8-9(5)14-4-6(10(8)16)11(17)15-13/h2-4H,13H2,1H3,(H,14,16)(H,15,17)
• Standard InChI Key: LXNRHFDCFXTRFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)F)C(=O)C(=CN2)C(=O)NN

Introduction

5-Fluoro-4-hydroxy-8-methylquinoline-3-carbohydrazide is a complex organic compound with the CAS number 1315371-65-3. It belongs to the quinoline family, which is known for its diverse biological activities and applications in pharmaceuticals, materials science, and more. This compound is specifically characterized by its molecular formula C11H10FN3O2 and a molecular weight of approximately 235.214 g/mol.

Synthesis and Preparation

While specific synthesis protocols for 5-Fluoro-4-hydroxy-8-methylquinoline-3-carbohydrazide are not widely detailed in available literature, quinoline derivatives are generally synthesized through various methods such as the Skraup reaction or by modifying existing quinoline compounds with appropriate reagents to introduce the desired functional groups.

Biological and Chemical Applications

Quinoline derivatives, including those with fluorine and hydroxyl substitutions, have been explored for their potential biological activities, such as antiviral, antibacterial, and anticancer properties. The presence of a carbohydrazide group in this compound may offer opportunities for further derivatization or conjugation with other molecules, potentially enhancing its biological activity.